Cas no 1017777-98-8 (3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid)

• Product name: 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid
• CAS No: 1017777-98-8
• MF: C₁₁H₁₁O₂F₃
• MW: 232.19904
• MDL: MFCD09832282
• CID: 1130281
• PubChem ID: 46737514

3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic acid
• 3-[2-Methyl-3-(trifluoromethyl)phenyl]propionic acid
• 3-[2-Methyl-3-(trifluoromethyl)-phenyl]propionic acid
• 1017777-98-8
• Benzenepropanoic acid, 2-methyl-3-(trifluoromethyl)-
• MFCD09832282
• 3-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]PROPIONICACID
• JS-4575
• AKOS015957041
• 3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid

• MDL： MFCD09832282
• Inchi： InChI=1S/C11H11F3O2/c1-7-8(5-6-10(15)16)3-2-4-9(7)11(12,13)14/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： MHVYTEBUXSYYCO-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1C(F)(F)F)CCC(=O)O

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 90-93℃
• Boiling Point: 285.8±35.0 °C at 760 mmHg
• Flash Point: 126.7±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-[2-methyl-3-(trifluoromethyl)phenyl]propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids